2-(4-chloro-3-methylphenoxy)-N-(3-methyl-2-pyridinyl)propanamide

• IUPAC Name: 2-(4-chloro-3-methylphenoxy)-N-(3-methylpyridin-2-yl)propanamide
• InChI: InChI=1S/C16H17ClN2O2/c1-10-5-4-8-18-15(10)19-16(20)12(3)21-13-6-7-14(17)11(2)9-13/h4-9,12H,1-3H3,(H,18,19,20)
• InChI Key: AJCWTUNLKROTSU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CC=C1)NC(=O)C(C)OC2=CC(=C(C=C2)Cl)C
• Molecular Formula: C16H17ClN2O2
• Molecular Weight: 304.77 g/mol

Description

2-(4-chloro-3-methylphenoxy)-N-(3-methyl-2-pyridinyl)propanamide is a chemical compound that has been widely used in scientific research due to its potential pharmacological effects. This compound is also known as NMPP or N-(3-methyl-2-pyridinyl)-2-(4-chloro-3-methylphenoxy)propanamide. The chemical structure of this compound is shown below:

Mechanism of Action

The mechanism of action of 2-(4-chloro-3-methylphenoxy)-N-(3-methyl-2-pyridinyl)propanamide is not fully understood. However, it is believed to exert its pharmacological effects by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins. Prostaglandins are lipid compounds that play a role in inflammation, pain, and fever.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied. This compound has been shown to reduce inflammation, pain, and fever in animal models. It has also been shown to inhibit the growth of cancer cells and to protect neurons from oxidative stress. Additionally, this compound has been shown to have a neuroprotective effect in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(4-chloro-3-methylphenoxy)-N-(3-methyl-2-pyridinyl)propanamide in lab experiments include its potential pharmacological effects and its availability. However, there are also limitations to using this compound, including its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 2-(4-chloro-3-methylphenoxy)-N-(3-methyl-2-pyridinyl)propanamide. These include:
1. Investigating the potential use of this compound in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.
2. Studying the mechanism of action of this compound to better understand its pharmacological effects.
3. Developing new derivatives of this compound with improved pharmacological properties.
4. Investigating the potential use of this compound in combination with other drugs to enhance its therapeutic effects.
5. Conducting further studies to evaluate the safety and toxicity of this compound.
Conclusion:
In conclusion, this compound is a chemical compound that has been extensively studied for its potential pharmacological effects. This compound has been shown to exhibit anti-inflammatory, analgesic, and antipyretic activities, and it has also been investigated for its potential use in the treatment of various diseases. While there are limitations to using this compound, further research is needed to fully understand its mechanism of action and to evaluate its potential as a therapeutic agent.

Scientific Research Applications

2-(4-chloro-3-methylphenoxy)-N-(3-methyl-2-pyridinyl)propanamide has been extensively studied for its potential pharmacological effects. It has been shown to exhibit anti-inflammatory, analgesic, and antipyretic activities. This compound has also been investigated for its potential use in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.